Cas no 2229088-85-9 (2-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol)

• Product Name: 2-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
• CAS No: 2229088-85-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6374265
• PubChem ID: 165702181
• Update Time: 2025-10-28

2-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
• EN300-1761366
• 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
• 2229088-85-9

• Inchi： 1S/C10H12N2O/c1-10(2,13)8-6-12-9-7(8)4-3-5-11-9/h3-6,13H,1-2H3,(H,11,12)
• InChI Key： ZBLIFDDZTZJIQA-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol

Professional Introduction to Compound with CAS No. 2229088-85-9 and Product Name: 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol

The compound identified by the CAS number 2229088-85-9 and the product name 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The pyrrolopyridine core of this compound is particularly noteworthy, as it serves as a versatile scaffold for designing novel bioactive molecules.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of pyrrolo[2,3-b]pyridine derivatives in the development of pharmacological agents. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol molecule, with its unique structural configuration, is being explored for its potential to interact with biological targets in a manner that could lead to therapeutic benefits.

In particular, the aliphatic alcohol moiety at the 2-position of the pyrrolopyridine ring contributes to the compound's solubility and bioavailability, making it an attractive candidate for further investigation. Studies have shown that modifications in this region can significantly influence the pharmacokinetic properties of related compounds. The presence of a propyl group in 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol adds an additional layer of complexity, which may be exploited to fine-tune its biological activity.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The pyrrolopyridine scaffold is known to be compatible with various functionalization strategies, allowing chemists to tailor the molecule for specific biological targets. For instance, recent studies have demonstrated that derivatives of this class can inhibit enzymes involved in cancer progression by binding to their active sites. The 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol structure provides a promising starting point for such investigations.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the pyrrolopyridine core efficiently. These synthetic approaches not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative methodologies in accessing complex molecular architectures.

From a computational chemistry perspective, the molecular structure of 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol has been subjected to extensive modeling studies to understand its interactions with biological targets. Molecular docking simulations have revealed that this compound can bind to proteins involved in various disease pathways. These insights have guided medicinal chemists in designing analogs with enhanced binding affinity and selectivity. The integration of experimental data with computational predictions has been instrumental in accelerating the drug discovery process.

The pharmacological evaluation of 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol has shown promising results in preclinical studies. In vitro assays have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human health conditions. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Preclinical animal models are being utilized to assess its safety profile and efficacy before considering human clinical trials.

The versatility of the pyrrolo[2,3-b]pyridine scaffold extends beyond pharmaceutical applications. It has also been explored in materials science and agrochemicals due to its ability to form stable complexes with metal ions and other small molecules. This adaptability makes it an invaluable building block for designing multifunctional materials with tailored properties. The unique chemical characteristics of 2229088-85-9 contribute to its broad utility across multiple scientific disciplines.

In conclusion, the compound identified as 2229088-85-9 and marketed under the name 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol represents a significant contribution to modern chemical research. Its intricate structure and diverse biological activities make it a compelling candidate for further exploration in drug discovery and beyond. As our understanding of molecular interactions continues to evolve, compounds like these will play an increasingly important role in addressing global health challenges.